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Compound Name: Methomyl
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For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines and standardized protocols for the application
of methomyl in a field crop research setting. Methomyl is a broad-spectrum carbamate
insecticide that provides rapid knockdown of a wide range of pests through inhibition of the
enzyme acetylcholinesterase.[1][2][3][4] Its efficacy as a contact and stomach poison makes it
a valuable tool for managing sudden pest outbreaks in various agricultural systems.[2][4]

Product Formulations and Properties

Methomyl is available in several formulations, each with specific properties that influence its
preparation and application. The most common formulations for field research include:

e Soluble Liquid (SL/SC): Formulations like Methomyl 200 SL or 40% SC are water-miscible
liquids that are diluted with water for spray application.[5][6]

o Water Soluble Powder (SP): Formulations like Methomyl 90 SP are powders that dissolve in
water to form a true solution.[1]

It is crucial to consult the specific product label for detailed mixing instructions.[5] Generally, the
spray tank should be half-filled with clean water before adding the required quantity of
methomyl, followed by agitation and filling the tank to the final volume.[5]

General Application Parameters
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Effective pest control with methomyl is contingent on proper timing, thorough coverage, and
adherence to recommended application rates.[2][7] Applications should be initiated when pest
populations are first observed or reach economically damaging levels, targeting early larval

stages for optimal results.[2][7][8]

Table 1: Recommended Methomyl Application Rates for
Selected Crops and Pests
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Crop

Pest(s)

Formulation
Example

Application
Rate (per
Hectare)

Application
Rate (per
100L Water)

Critical
Comments

Adzuki Beans

Heliothis

Methomyl
225

0.5-1.0L/ha
(Ovicidal) 1.5
-2.0L/ha

(Larvicidal)

Use lower
rates for eggs
and small
larvae; higher
rates for
heavy
infestations
and larger

larvae.[8]

Apples

Lightbrown
Apple Moth

Methomyl
225

150 - 200 mL

Apply at calyx
stage and
repeat every
14 days as
needed.[7][8]

Cotton

Heliothis

Methomyl
225

0.5-1.0L/ha

Ovicidal/Larvi
cidal rate.
Monitor crops
every 2-3
days for egg
and larval

numbers.[8]

[9]

Cruciferae
(Cabbage,

etc.)

Diamondback
Moth, Aphids

Methomyl 90
SP

55¢

Apply as a
full cover
spray. Repeat
as necessary.

[1]

Maize,

Sorghum

African
Bollworm,

Armyworm

Methomyl
200 SL

Up to 400 L

spray
mixture/ha

225 mL

For
armyworms,
spraying at
dusk is

recommende
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d as they
feed mainly in

the evening.

[51E8]e]

Begin

applications
Up to 1000 L
Potato Tuber Methomyl one month
Potatoes spray - )
Moth 200 SL ) after planting
mixture/ha
and repeat

weekly.[5]

Apply as a

) full cover
Leafminer, Up to 500 L
] Methomyl spray and
Tomatoes Aphids, spray 225 mL
) 200 SL ) repeat at 7 to
Thrips mixture/ha
10-day

intervals.[5]

Table 2: Recommended Spray Volumes for Ground
Application

L Spray Volume
Application Type . Target Crops Source
(Liters per Hectare)

Low Volume 100 - 200 L/ha General Field Crops [5]
Maize, Sorghum,

Standard Volume Up to 400 L/ha ) [5]
Cruciferae

High Volume Up to 500 L/ha Tomatoes, Beans [5]

High Volume

) Up to 1000 L/ha Potatoes, Hops [518]
(Thorough Wetting)

Note: Always add a non-ionic agricultural wetting agent at a rate of 0.025% active material
(e.g., 25 mL per 100 L of spray mixture) to enhance coverage.[8]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.villacrop.co.za/wp-content/uploads/2024/12/label_Methomyl-200-SL_Oct2024_UCP.pdf
https://apparentag.com.au/documents/brochures/80047_APPARENT_METHOMYL_225_SL_INSECTICIDE_Booklet_1.pdf
https://apparentag.com.au/documents/brochures/199-App-Methomyl-225_Booklet_210805.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/12/label_Methomyl-200-SL_Oct2024_UCP.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/12/label_Methomyl-200-SL_Oct2024_UCP.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/12/label_Methomyl-200-SL_Oct2024_UCP.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/12/label_Methomyl-200-SL_Oct2024_UCP.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/12/label_Methomyl-200-SL_Oct2024_UCP.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/12/label_Methomyl-200-SL_Oct2024_UCP.pdf
https://apparentag.com.au/documents/brochures/80047_APPARENT_METHOMYL_225_SL_INSECTICIDE_Booklet_1.pdf
https://apparentag.com.au/documents/brochures/80047_APPARENT_METHOMYL_225_SL_INSECTICIDE_Booklet_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Field Efficacy Trial Protocol

This protocol outlines the methodology for conducting a field trial to evaluate the efficacy of
methomyl against a target pest. The design is based on established principles for agricultural
pesticide trials.[10][11]

Objective: To determine the efficacy of a methomyl formulation in controlling a specific insect
pest on a designated field crop compared to an untreated control and/or a reference product.

Materials:

o Methomyl formulation

» Reference insecticide (optional)

» Non-ionic surfactant/wetting agent

» Calibrated sprayer (e.g., backpack or tractor-mounted boom sprayer)
» Personal Protective Equipment (PPE)

o Plot marking equipment (stakes, flags)

o Data collection tools (hand lens, counters, data sheets)
Methodology:

o Site Selection: Choose a trial area with a known, uniform history of pest infestation and
consistent soil type.

o Experimental Design:

o Employ a Randomized Complete Block Design (RCBD) to minimize the effects of field
variability.[10]

o Establish at least four replicate blocks.

o Within each block, randomly assign each treatment (e.g., Methomyl Rate 1, Methomyl
Rate 2, Reference Product, Untreated Control) to an experimental plot.[11]
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» Plot Establishment:
o Demarcate individual plots of a uniform size and shape (e.g., 5m x 10m).
o Ensure buffer zones between plots to prevent spray drift.

e Pre-Application Assessment:

o Conduct a baseline assessment of pest populations in each plot 24 hours before
application. This may involve insect counts per plant, sweep net samples, or other relevant
scouting methods.

o Treatment Preparation and Application:
o Calibrate the spray equipment to ensure accurate and uniform application volume.

o Prepare the spray solutions for each treatment according to the rates specified in the trial
protocol. Add a non-ionic wetting agent as required.[8]

o Apply the treatments to their randomly assigned plots, taking care to avoid drift. Spray the
untreated control plots with water only.

¢ Post-Application Assessment:

o Collect data on pest populations at set intervals (e.g., 1, 3, 7, and 14 days after
application).

o Assess crop for any signs of phytotoxicity (e.qg., leaf yellowing, stunting).
o Record environmental conditions (temperature, wind speed) during and after application.
o Data Analysis:

o Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance
- ANOVA) to determine significant differences between treatments.

o Calculate the percentage of pest reduction for each treatment relative to the untreated
control.
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Residue Sample Collection Protocol

Objective: To collect crop samples for the analysis of methomyl residues over time.

Sampling Design: Following application in a dedicated residue trial, collect samples at
predetermined intervals (e.g., 2 hours, 1, 3, 7, 10, and 14 days after the final application).[12]

» Sample Collection: From the central rows of each plot, collect a representative sample of the
raw agricultural commodity (e.qg., fruits, leaves, grain).

o Sample Handling: Place samples in labeled, clean bags and immediately freeze them to
prevent residue degradation.

e Analysis: Analyze samples using a validated method such as Gas Chromatography (GC) or
Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) to quantify methomyl
residues.[13][14] The half-life of the residue can then be calculated from the dissipation

curve.[12]

Visualizations: Workflows and Mechanisms
Experimental Workflow for Methomyl Efficacy Trial
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Caption: Workflow for a standard field efficacy trial.
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Methomyl's Mode of Action: Cholinesterase Inhibition
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Caption: Mechanism of methomyl as an acetylcholinesterase inhibitor.

Logical Flow for Methomyl Application Decisions
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Caption: Decision-making process for methomyl application in research.

Safety Precautions
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Methomyl is highly toxic to mammals and poses a significant risk if not handled correctly.[3][4]
Strict safety measures are essential during all stages of handling and application.[6]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, coveralls, eye protection, and a respirator, as specified by the product label.

» Restricted Use: In many regions, methomyl is a restricted-use pesticide, meaning it may
only be sold to and used by registered pest control operators or under their direct
supervision.[5]

o Re-entry Interval (REI): Observe all pre-harvest intervals (PHI) and re-entry intervals (REI)
as stated on the label to protect workers and ensure residues are below maximum residue
limits (MRLSs).[2][5]

e Environmental Protection: Methomyl is very toxic to aquatic life and bees.[1][7] Avoid
application during times when bees are actively foraging and prevent drift or runoff into non-
target areas and water bodies.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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